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Compound of Interest

Compound Name: (-)-Phenylglycinol

Cat. No.: B122099 Get Quote

An In-depth Technical Guide to the Safe Handling of (-)-Phenylglycinol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for (-)-
Phenylglycinol, also known as (R)-(-)-2-Phenylglycinol. The information is compiled from

various safety data sheets (SDS) to ensure a thorough understanding of the potential hazards

and the necessary safety measures. This document is intended for professionals in research

and drug development who handle this chemical.

Chemical Identification
Chemical Name: (R)-(-)-2-Phenylglycinol[1][2][3]

Synonyms: (D)-beta-Aminophenethyl alcohol, (R)-(-)-2-Amino-2-phenylethanol, D-(-)-alpha-

Phenylglycinol[1][3]

CAS Number: 56613-80-0[1][2][3]

Molecular Formula: C8H11NO[1][3]

Molecular Weight: 137.18 g/mol [3][4]
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(-)-Phenylglycinol is classified as a hazardous substance. The following tables summarize its

GHS classification and hazard statements.

Table 1: GHS Hazard Classification

Hazard Class Category Reference(s)

Acute Toxicity, Oral 4 [2]

Skin Corrosion/Irritation 1B, 2 [2][5]

Serious Eye Damage/Eye

Irritation
1, 2A [2][5]

Specific target organ toxicity

(single exposure)
3 [2]

Table 2: Hazard Statements and Pictograms

Pictogram Signal Word
Hazard
Statement(s)

Reference(s)

GHS07 Warning
H302: Harmful if

swallowed.[2]
[2]

GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[5]

[5]

GHS07 Warning
H315: Causes skin

irritation.[2]
[2]

GHS05 Danger
H318: Causes serious

eye damage.[5]
[5]

GHS07 Warning
H319: Causes serious

eye irritation.[2]
[2]

GHS07 Warning
H335: May cause

respiratory irritation.[2]
[2]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of (-)-Phenylglycinol is provided

below.

Table 3: Physical and Chemical Properties

Property Value Reference(s)

Physical State
Solid, Powder, Crystalline

Powder
[1][6][7]

Appearance
Light yellow, Off-white, White

to yellow
[1][6][7]

Odor Odorless [1]

Melting Point 75-79 °C / 167 - 174.2 °F [3][6]

Solubility Slightly soluble in water. [7]

Sensitivity Air sensitive [1][7]

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Safe Handling
Ventilation: Handle in a well-ventilated place. Use only outdoors or in a well-ventilated area.

[5][6] If user operations generate dust, fume, or mist, use ventilation to keep exposure to

airborne contaminants below the exposure limit.[8]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[5][6]

Hygiene Measures: Wash hands thoroughly after handling.[6][8] Avoid contact with skin and

eyes.[9] Do not breathe dust, fume, gas, mist, vapors, or spray.[2][10]

Fire and Explosion Prevention: Keep away from heat and sources of ignition.[8]
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Storage
Container: Keep container tightly closed.[1][8]

Conditions: Store in a dry, cool, and well-ventilated place.[1][5][8] Keep in a dark place under

an inert atmosphere.[7] A corrosives area is recommended.[1][10] Store locked up.[6][11]

Incompatible Materials: Strong oxidizing agents.[8]

Exposure Control and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.

Table 4: Personal Protective Equipment (PPE)
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Protection Type Specification Reference(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[6]

[6]

Hand Protection

Wear protective gloves. Gloves

must be inspected prior to use.

[9][10]

[9][10]

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[10] A full suit is

recommended.[8]

[8][10]

Respiratory Protection

A dust respirator or a

NIOSH/MSHA or European

Standard EN 149:2001

approved respirator should be

used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[8]

[10] A self-contained breathing

apparatus should be used to

avoid inhalation of the product

in case of a spill.[8]

[8][10]

First-Aid Measures
Immediate medical attention is required in case of exposure.

Table 5: First-Aid Procedures
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Exposure Route First-Aid Measures Reference(s)

Inhalation

Remove person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1]

[1]

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothes and shoes. Seek

immediate medical attention.

[1][10]

[1][10]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[1][5][6]

[1][5][6]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician immediately.[1][8]

[1][8]

Accidental Release Measures
In the event of a spill, the following measures should be taken:

Personal Precautions: Use personal protective equipment, including splash goggles, a full

suit, a dust respirator, boots, and gloves.[8] Ensure adequate ventilation and evacuate

personnel to safe areas.[5][9]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2][5]

Methods for Cleaning Up: Use appropriate tools to put the spilled solid in a convenient waste

disposal container.[8] For large spills, use a shovel to place the material into a suitable

container for disposal.[8]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][9]

Unsuitable Extinguishing Media: Do not use a water jet.[8]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including oxides of carbon and nitrogen.[8]

Protective Equipment: Firefighters should wear positive pressure self-contained breathing

apparatus (SCBA) and full turnout gear.[8]

Experimental Protocols
The safety data sheets reviewed for this guide do not contain detailed experimental protocols

for the determination of toxicological or ecotoxicological properties. Such studies are typically

conducted by specialized laboratories following standardized guidelines (e.g., OECD Test

Guidelines) and are not usually disclosed in detail in publicly available safety documents.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for (-)-Phenylglycinol.
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Caption: General laboratory workflow for handling (-)-Phenylglycinol.
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Caption: Emergency response workflow for accidental exposure to (-)-Phenylglycinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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